3-Fluoro-2-methoxy-4-(trifluoromethyl)pyridine

• IUPAC Name: 3-fluoro-2-methoxy-4-(trifluoromethyl)pyridine
• InChI: InChI=1S/C7H5F4NO/c1-13-6-5(8)4(2-3-12-6)7(9,10)11/h2-3H,1H3
• InChI Key: GLBQRHJOPSWUPV-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC(=C1F)C(F)(F)F
• Molecular Formula: C7H5F4NO
• DSSTOX Substance ID: DTXSID101247339
• Molecular Weight: 195.11 g/mol
• CAS RN: 1227599-04-3

Description

3-Fluoro-2-methoxy-4-(trifluoromethyl)pyridine, commonly known as FMTP, is an important organic compound used in a variety of scientific research and industrial applications. It is a derivate of pyridine, a heterocyclic aromatic compound, and is a versatile building block for the synthesis of various organic molecules. FMTP is a colorless liquid with a strong, pungent odor and is soluble in organic solvents. This compound has a wide range of uses in organic synthesis due to its unique properties and reactivity, and it is also used as a starting material in the synthesis of pharmaceuticals, agrochemicals, and other compounds.

Scientific Research Applications

1. Deprotometalation of Substituted Pyridines

A study by Hedidi et al. (2016) explored the deprotometalation of various methoxy- and fluoro-pyridines, including compounds similar to 3-Fluoro-2-methoxy-4-(trifluoromethyl)pyridine. The research focused on efficient functionalization and regioselectivity, with specific mention of dideprotonation observed in similar fluoro-pyridine compounds (Hedidi et al., 2016).

2. Synthesis of Fluorinated Pyridines

Sokolov et al. (2009) studied the reactions leading to 3-fluoro-2-trifluoromethylimidazo pyridines, closely related to the compound . Their work highlights the synthesis process and reactions with sodium methoxide, contributing to the field of fluorinated pyridine derivatives (Sokolov et al., 2009).

3. Domino Process in Pyridine Synthesis

Chen et al. (2010) described a novel strategy for synthesizing polysubstituted pyridines, including 3-fluoro and 3-trifluoromethyl pyridines. The study emphasizes a C-F bond breaking technique, offering a new approach to pyridine synthesis (Chen et al., 2010).

4. Applications in Medicinal Chemistry

Several studies have explored the use of fluorinated pyridines, including compounds similar to 3-Fluoro-2-methoxy-4-(trifluoromethyl)pyridine, in medicinal chemistry. This includes research on nicotinic acetylcholine receptors and the development of radiotracers for studying these receptors (Horti et al., 1998), (Scheffel et al., 1998).

5. QSAR Studies for Kinase Inhibitors

Caballero et al. (2011) conducted docking and quantitative structure-activity relationship (QSAR) studies on derivatives of fluorinated pyridines, including 3-fluoro-pyridines, to evaluate their efficacy as c-Met kinase inhibitors. This study provides valuable insights into the molecular features contributing to inhibitory activity (Caballero et al., 2011).

6. Development of Fluorescent Sensors

Research by Darabi et al. (2016) on the synthesis of dithiazolopyridines, which include functional groups similar to 3-Fluoro-2-methoxy-4-(trifluoromethyl)pyridine, highlighted their potential as fluorescent sensors. The study emphasized different recognition manners of transition metal ions and protons (Darabi et al., 2016).